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Compound of Interest

Compound Name: Biotin-PEG3-acid

Cat. No.: B1667289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the use of Biotin-
PEG3-acid and its derivatives in the immobilization of proteins on various surfaces. The

information is intended to guide researchers in developing robust and reproducible assays for a

wide range of applications, including protein-protein interaction studies, drug screening, and

biosensor development.

Introduction to Biotin-PEG3-Acid
Biotin-PEG3-acid is a versatile biotinylation reagent that facilitates the covalent attachment of

biotin to proteins and other molecules.[1][2][3] It features a biotin moiety for high-affinity binding

to streptavidin or avidin, a carboxylic acid group for conjugation, and a hydrophilic tri-

polyethylene glycol (PEG3) spacer.[1][2] The PEG spacer enhances the solubility of the labeled

molecule, reduces steric hindrance, and minimizes non-specific binding to surfaces, thereby

improving the accessibility of the biotin for binding to streptavidin.

For direct conjugation to primary amines (e.g., lysine residues) on proteins, the carboxylic acid

of Biotin-PEG3-acid is typically activated to an N-hydroxysuccinimide (NHS) ester, forming

Biotin-PEG3-NHS ester. This amine-reactive compound efficiently forms stable amide bonds

with proteins in a straightforward manner.
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The strong and highly specific interaction between biotin and streptavidin (or avidin) is a

cornerstone of many biotechnological applications. Biotin-PEG3-acid and its derivatives are

instrumental in:

Protein Microarrays: Site-specific immobilization of biotinylated proteins on avidin-coated

glass slides allows for the high-throughput analysis of protein function and interactions.

Surface Plasmon Resonance (SPR): Immobilizing biotinylated ligands on streptavidin-coated

sensor chips enables the real-time kinetic analysis of molecular interactions.

Biosensor Development: Functionalizing sensor surfaces with biotinylated recognition

elements is a common strategy for creating sensitive and specific detection platforms.

Single-Molecule Studies: Controlled immobilization of individual protein molecules on

passivated surfaces is crucial for techniques like single-molecule fluorescence resonance

energy transfer (smFRET).

Drug Delivery: The biotin-PEG linker can be used to conjugate drugs to targeting moieties for

cell-specific delivery.

Quantitative Data Summary
The following tables summarize key quantitative parameters associated with the biotin-

streptavidin interaction and protein immobilization.

Table 1: Kinetic and Thermodynamic Parameters of the Biotin-Streptavidin Interaction

Parameter Value Reference

Dissociation Constant (Kd) ~10⁻¹⁵ M

Association Rate Constant

(kon)
3.0 × 10⁶ - 4.5 × 10⁷ M⁻¹s⁻¹

Dissociation Rate Constant

(koff)
~10⁻⁶ s⁻¹

Table 2: Example of Protein Immobilization Data for SPR
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Parameter Value Reference

Immobilized Ligand

(Biotinylated Gαi1)
~700 RU

Analyte Binding Response
Varies with analyte

concentration

Experimental Protocols
Protein Biotinylation using Biotin-PEG3-NHS Ester
This protocol describes the labeling of a protein with Biotin-PEG3-NHS ester via primary

amines.

Workflow for Protein Biotinylation

Preparation

Reaction Purification & Characterization

Prepare Protein Solution
(1-5 mg/mL in amine-free buffer)

Mix Protein and Biotin-PEG3-NHS
(10-20 fold molar excess of biotin)

Prepare Biotin-PEG3-NHS Ester
(10 mM in DMSO)

Incubate
(1 hr at RT or overnight at 4°C)

Purify
(Desalting column)

Characterize
(Determine degree of labeling)

Surface Preparation Immobilization Analysis

Clean Glass Slide Silanize with APTES PEGylate with mPEG-SVA
and Biotin-PEG-SVA Add Streptavidin Add Biotinylated Protein Image Surface

Surface Preparation Immobilization Analysis

Clean Gold Surface Form Self-Assembled Monolayer
(e.g., with Biotin-PEG-thiol) Add Streptavidin Add Biotinylated Protein Analyze Surface

(e.g., SPR, XPS)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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